N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide

• IUPAC Name: N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H14N2O3/c19-16(18-17-10-12-6-2-1-3-7-12)15-11-20-13-8-4-5-9-14(13)21-15/h1-10,15H,11H2,(H,18,19)/b17-10+
• InChI Key: PENODHKOHNAVPA-LICLKQGHSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC=CC=C3
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC=CC=C3
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide is a complex organic compound with a unique structure that combines a benzylideneamino group with a dihydro-benzodioxine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide typically involves the condensation of benzaldehyde with 2,3-dihydro-1,4-benzodioxine-3-carboxamide in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for maximizing the output.

Chemical Reactions Analysis

Types of Reactions

N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The benzylideneamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide involves its interaction with specific molecular targets. The benzylideneamino group can form hydrogen bonds and other interactions with enzymes and receptors, modulating their activity. The dihydro-benzodioxine ring can also participate in various biochemical pathways, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxylate
• N-[(E)-benzylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxylamide

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties